5-Ethylisoxazole-4-carbonyl chloride

• CAS No.: 99803-82-4
• Molecular Formula: C6H6ClNO2
• Molecular Weight: 159.57 g/mol
• IUPAC Name: 5-ethyl-1,2-oxazole-4-carbonyl chloride
• InChI: InChI=1S/C6H6ClNO2/c1-2-5-4(6(7)9)3-8-10-5/h3H,2H2,1H3
• InChI Key: RFXIFHIHWYTKIG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=NO1)C(=O)Cl

Description

5-Ethylisoxazole-4-carbonyl chloride is an acyl chloride derivative of the isoxazole heterocycle, featuring an ethyl substituent at position 5 and a carbonyl chloride group at position 3. Acyl chlorides like this are typically reactive intermediates used in organic synthesis, particularly in forming amides, esters, or other functional groups via nucleophilic substitution .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key differences between 5-Ethylisoxazole-4-carbonyl chloride and structurally related compounds from the evidence:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Substituents (Position)	Functional Group	Key Properties/Reactivity
5-Ethylisoxazole-4-carbonyl chloride (hypothetical)	C₆H₆ClNO₂	163.58 (calc.)	Ethyl (5), Cl (4-carbonyl)	Acyl chloride	High reactivity in acylations; moderate lipophilicity due to ethyl group
5-Chloromethylisoxazole-4-carbonyl chloride	C₅H₃Cl₂NO₂	179.99	Chloromethyl (5), Cl (4-carbonyl)	Acyl chloride	Higher electrophilicity due to electron-withdrawing Cl; lower lipophilicity
5-Ethoxy-2-phenyloxazole-4-carbonyl chloride	C₁₂H₁₀ClNO₃	251.67	Ethoxy (5), phenyl (2), Cl (4-carbonyl)	Acyl chloride	Bulky substituents may sterically hinder reactions; increased aromaticity
Ethyl 5-chloro-4-methylisoxazole-3-carboxylate	C₇H₈ClNO₃	189.59	Chloro (5), methyl (4), ethyl ester (3)	Ester	Less reactive than acyl chloride; ester group enables hydrolysis

Notes:

• This could slow nucleophilic acyl substitution compared to the chloromethyl analog .
• Lipophilicity : The ethyl substituent enhances lipophilicity compared to chloromethyl or ethoxy-phenyl derivatives, which may influence solubility in organic solvents or biological membranes .
• Steric Effects : The phenyl group in introduces steric hindrance, limiting access to the acyl chloride moiety, whereas the ethyl group in the target compound is smaller, favoring reactions with bulkier nucleophiles.

Spectroscopic and Analytical Data

While specific NMR or MS data for 5-Ethylisoxazole-4-carbonyl chloride is unavailable, analogs in and exhibit characteristic signals:

• NMR : Isoxazole protons typically resonate at δ 6.0–6.5 ppm (1H, s) for H-3, while acyl chloride carbonyls appear at δ 165–175 ppm in ¹³C NMR .
• MS : Molecular ion peaks (e.g., m/z 179.99 for ) and fragments corresponding to Cl loss (e.g., m/z 144 for [M-Cl]⁺) are common .